Cas no 1261567-39-8 (2-Chloro-3'-(difluoromethyl)-2'-methoxypropiophenone)

• Product name: 2-Chloro-3'-(difluoromethyl)-2'-methoxypropiophenone
• CAS No: 1261567-39-8
• MF: C₁₁H₁₁ClF₂O₂
• MW: 248.653649568558
• CID: 4985989

2-Chloro-3'-(difluoromethyl)-2'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3'-(difluoromethyl)-2'-methoxypropiophenone

• Inchi： 1S/C11H11ClF2O2/c1-6(12)9(15)7-4-3-5-8(11(13)14)10(7)16-2/h3-6,11H,1-2H3
• InChI Key： OGEXABGNLCWCHZ-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC=C(C(F)F)C=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on 2-Chloro-3'-(difluoromethyl)-2'-methoxypropiophenone

Research Brief on 2-Chloro-3'-(difluoromethyl)-2'-methoxypropiophenone (CAS: 1261567-39-8) in Chemical Biology and Pharmaceutical Applications

The compound 2-Chloro-3'-(difluoromethyl)-2'-methoxypropiophenone (CAS: 1261567-39-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a difluoromethyl group and a methoxypropiophenone backbone, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of bioactive molecules. Researchers have optimized synthetic routes to improve yield and purity, leveraging advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy for characterization. The presence of the difluoromethyl group is particularly noteworthy, as it enhances metabolic stability and bioavailability, making it a valuable moiety in medicinal chemistry.

In pharmacological studies, 2-Chloro-3'-(difluoromethyl)-2'-methoxypropiophenone has demonstrated inhibitory effects on specific enzymatic targets. For instance, recent in vitro assays revealed its potential as a modulator of kinase activity, which could have implications for oncology and inflammatory diseases. The compound's ability to selectively bind to these targets while minimizing off-target effects underscores its therapeutic promise. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its pharmacokinetic profile.

Beyond its direct pharmacological applications, this compound has also been explored in the context of drug delivery systems. Its chemical stability and compatibility with various formulations make it a suitable candidate for nanoparticle-based delivery platforms. Preliminary studies have shown enhanced drug-loading capacity and controlled release properties, which could improve the efficacy of existing therapeutics. These findings highlight the versatility of 2-Chloro-3'-(difluoromethyl)-2'-methoxypropiophenone in addressing current challenges in drug development.

In conclusion, the ongoing research on 2-Chloro-3'-(difluoromethyl)-2'-methoxypropiophenone (CAS: 1261567-39-8) underscores its multifaceted potential in chemical biology and pharmaceutical sciences. From its synthetic utility to its therapeutic applications, this compound represents a promising avenue for future investigations. Continued exploration of its properties and mechanisms will likely yield valuable insights, paving the way for innovative drug candidates and delivery systems.